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Compound of Interest

1-Bromo-4-(chloromethyl)-2-
Compound Name:
methylbenzene

Cat. No. B169578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 1-Bromo-4-
(chloromethyl)-2-methylbenzene, a halogenated aromatic compound with potential
applications in organic synthesis and pharmaceutical development. This document outlines its
physicochemical properties, detailed synthesis protocols, and safety considerations.

Physicochemical and Spectroscopic Data

Quantitative data for 1-Bromo-4-(chloromethyl)-2-methylbenzene is summarized below. It is
important to note that specific experimental data for this compound is not widely available in
the public domain. Therefore, some properties are presented as ranges or are based on closely
related compounds, and this is clearly indicated.
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Property Value Source/Notes
Molecular Formula CsHsBrCl Calculated
Molecular Weight 220.51 g/mol Calculated
Melting Point Data not available -
Boiling Point Data not available -
Estimated based on similar
structures. For comparison, the
Density ~1.5 g/cm3 density of 1-Bromo-4-chloro-2-
methylbenzene is 1.543 g/mL
at 25 °C.[1]
Insoluble in water; Soluble in
N organic solvents (e.qg., General solubility behavior for
Solubility , _ . .
dichloromethane, ethyl similar aromatic halides.
acetate)
Predicted shifts: Aromatic
protons (~7.0-7.5 ppm),
1H NMR Data not available Chloromethyl protons (~4.5
ppm), Methyl protons (~2.4
ppm).
Predicted shifts: Aromatic
carbons (~125-140 ppm),
13C NMR Data not available Chloromethyl carbon (~45

ppm), Methyl carbon (~20
ppm).

Mass Spectrum (MS)

Data not available

Expected to show
characteristic isotopic patterns

for bromine and chlorine.

Infrared (IR) Spectrum

Data not available

Expected to show
characteristic peaks for C-H
(aromatic and aliphatic), C=C
(aromatic), C-Br, and C-ClI
bonds. The NIST WebBook
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has an IR spectrum for 1-
bromo-4-

(chloromethyl)benzene.[2]

Synthesis Protocol

The synthesis of 1-Bromo-4-(chloromethyl)-2-methylbenzene can be achieved via the
chlorination of (4-Bromo-2-methylphenyl)methanol. The following protocol is adapted from a
known procedure for a structurally similar compound.[3]

Reaction: (4-Bromo-2-methylphenyl)methanol — 1-Bromo-4-(chloromethyl)-2-
methylbenzene

Materials:

e (4-Bromo-2-methylphenyl)methanol
o Methanesulfonyl chloride

e Triethylamine

¢ Dichloromethane (DCM)

o Water

» Saturated aqueous NaCl solution (brine)
e Anhydrous sodium sulfate (Na2S0a4)
e Silica gel

e Hexane

o Ethyl acetate

Procedure:
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 In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve (4-Bromo-
2-methylphenyl)methanol (1.0 eq) and triethylamine (1.7 eq) in dichloromethane.

e Cool the mixture in the ice bath.

e Slowly add methanesulfonyl chloride (1.7 eq) to the cooled mixture over a period of 30
minutes.

e Remove the ice bath and allow the reaction mixture to warm to room temperature.
e Stir the mixture for 16 hours at room temperature.

e Quench the reaction by adding water.

» Extract the product with dichloromethane.

o Combine the organic layers and wash with saturated agueous NaCl solution.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude
product.

» Purify the crude product by passing it through a silica pad, eluting with a mixture of hexane
and ethyl acetate to yield the pure 1-Bromo-4-(chloromethyl)-2-methylbenzene.[3]

Safety and Handling

While a specific safety data sheet for 1-Bromo-4-(chloromethyl)-2-methylbenzene is not
readily available, the safety precautions for structurally similar compounds should be followed.
Related compounds are classified as causing skin corrosion/irritation and serious eye damage.

[4]
Hazard Statements (based on related compounds):
» Causes severe skin burns and eye damage.

e May cause respiratory irritation.
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Precautionary Measures:
» Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.
o Personal Protective Equipment (PPE):
o Wear chemical-resistant gloves (e.g., nitrile rubber).
o Wear safety goggles or a face shield.
o Wear a lab coat.
+ Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or dust.
+ Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Structural Diagrams

To visualize the synthesis process, a workflow diagram is provided below.

Reactants

Dichloromethane

ml Reaction & Workup Purification Final Product
[ Reaction at 0°C to RT Aqueous Workup & Extraction Drying & Concentration geeg SRCIEENCRCIBL ERTERIVA SR 2 1-Bromo-4-(chloromethyl)-2-methylbenzene
Methanesulfonyl Chloride

(4-Bromo-2-methylphenyl)methanol
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Caption: Synthesis workflow for 1-Bromo-4-(chloromethyl)-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b169578?utm_src=pdf-body-img
https://www.benchchem.com/product/b169578?utm_src=pdf-body
https://www.benchchem.com/product/b169578?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8454085.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589173&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methoxy-2-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methoxy-2-methylbenzene
https://www.vedantu.com/content-files-downloadable/ncert-solutions/ncert-solutions-class-12-chemistry-chapter-10-haloalkanes-and-haloarenes.pdf
https://www.benchchem.com/product/b169578#1-bromo-4-chloromethyl-2-methylbenzene-structural-analysis
https://www.benchchem.com/product/b169578#1-bromo-4-chloromethyl-2-methylbenzene-structural-analysis
https://www.benchchem.com/product/b169578#1-bromo-4-chloromethyl-2-methylbenzene-structural-analysis
https://www.benchchem.com/product/b169578#1-bromo-4-chloromethyl-2-methylbenzene-structural-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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